Cas no 1510405-37-4 (3-Benzofurancarboxylic acid, 4-fluoro-)

• Product Name: 3-Benzofurancarboxylic acid, 4-fluoro-
• CAS No: 1510405-37-4
• MF: C₉H₅FO₃
• MW: 180.132606267929
• CID: 5574333
• Update Time: 2025-10-29

3-Benzofurancarboxylic acid, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 4-fluoro-

• Inchi： 1S/C9H5FO3/c10-6-2-1-3-7-8(6)5(4-13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： OCEVQZCGJUDUHH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(F)=C2C(C(O)=O)=C1

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 329.1±22.0 °C(Predicted)
• pka: 1.50±0.10(Predicted)

Additional information on 3-Benzofurancarboxylic acid, 4-fluoro-

4-Fluoro-3-Benzofurancarboxylic Acid (CAS No. 1510405-37-4): A Comprehensive Overview

The compound 4-fluoro-3-benzofurancarboxylic acid (CAS No. 1510405-37-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and diverse applications. The presence of a fluorine atom at the 4-position of the benzofuran ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its potential in drug discovery and advanced materials.

Benzofuran derivatives have been extensively studied due to their aromaticity and ability to participate in various chemical reactions. The benzofurancarboxylic acid moiety is a key structural feature of this compound, contributing to its reactivity and functionality. The carboxylic acid group at the 3-position plays a crucial role in enabling interactions with other molecules, making it a valuable component in the synthesis of more complex structures. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules, particularly in the context of antimicrobial agents and anticancer drugs.

The synthesis of 4-fluoro-3-benzofurancarboxylic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent fluorination processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The fluorination step is particularly critical, as it introduces the fluorine atom at the 4-position, which significantly influences the electronic properties of the molecule. This makes it an ideal candidate for exploring fluorine chemistry, a rapidly growing area in modern organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-fluoro-3-benzofurancarboxylic acid. Quantum mechanical calculations have revealed that the fluorine atom at the 4-position induces electron-withdrawing effects, which enhance the acidity of the carboxylic acid group. This increased acidity not only influences the molecule's reactivity but also opens up new possibilities for its application in catalysis and material science. For instance, this compound has been explored as a potential precursor for synthesizing fluorinated polymers, which exhibit excellent thermal stability and mechanical properties.

In terms of biological applications, 4-fluoro-3-benzofurancarboxylic acid has shown promising results in preliminary studies related to enzyme inhibition and cellular uptake mechanisms. Its unique structure allows it to interact with specific biomolecules, making it a valuable tool in drug design. Researchers are particularly interested in its potential as an anticancer agent, where it could serve as a lead compound for developing more effective therapies with reduced side effects.

The development of novel synthetic routes for benzofuran derivatives has been a focal point in recent research efforts. Scientists have explored alternative methods, such as microwave-assisted synthesis and catalytic processes, to streamline the production of 4-fluoro-3-benzofurancarboxylic acid. These innovations not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

Moreover, the integration of machine learning algorithms into chemical research has enabled researchers to predict the properties and reactivity of compounds like 4-fluoro-3-benzofurancarboxylic acid with greater accuracy. These computational tools facilitate rapid screening and optimization processes, accelerating the discovery of new applications for this versatile molecule.

In conclusion, 4-fluoro-3-benzofurancarboxylic acid (CAS No. 1510405-37-4) stands out as a significant player in contemporary chemical research due to its unique structure and diverse applications. Its role as a building block in organic synthesis, coupled with its potential in drug discovery and materials science, underscores its importance in advancing scientific knowledge. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make even greater contributions to various fields within chemistry and beyond.